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Compound of Interest

Compound Name: Undecanoic acid-d21

Cat. No.: B1453123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Undecanoic acid-d21 is the deuterated analog of undecanoic acid, a saturated fatty acid. Its

isotopic labeling makes it an invaluable tool in metabolic research, particularly in studies

involving lipid metabolism and as an internal standard for quantitative analysis. This guide

provides a comprehensive overview of its chemical properties, applications, and a general

experimental workflow for its use.

Core Chemical and Physical Properties
The fundamental properties of Undecanoic acid-d21 are summarized below. These values are

compiled from various chemical suppliers and databases.

Table 1: General Chemical Properties
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Property Value Source(s)

Chemical Name

2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,

10,10,11,11,11-

henicosadeuterioundecanoic

acid

[1][2]

Synonyms

Undecanoate-d21;

Hendecanoic acid-d21;

Perdeuteroundecanoic acid

[3][4][5]

CAS Number 60658-40-4 [3][4][5]

Molecular Formula C₁₁HD₂₁O₂ [2][3][4]

Molecular Weight 207.42 g/mol [1][3][4]

Unlabeled CAS No. 112-37-8 [4]

Table 2: Computed Physical and Chemical Properties

Property Value Source(s)

Monoisotopic Mass 207.293791605 Da [1]

XLogP3 3.7 [1]

Topological Polar Surface Area 37.3 Å² [1]

Heavy Atom Count 13 [1]

Complexity 121 [1]

Deuterium Enrichment ≥98% [6]

Purity ≥95% [2]

For comparison, the properties of unlabeled undecanoic acid are provided in the table below.

Table 3: Properties of Unlabeled Undecanoic Acid (CAS: 112-37-8)
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Property Value Source(s)

Molecular Formula C₁₁H₂₂O₂ [7][8]

Molecular Weight 186.29 g/mol [7][8]

Melting Point 28-31 °C [7][8]

Boiling Point 228 °C at 160 mm Hg [8]

Physical Description White crystalline solid [7]

Solubility
Insoluble in water; soluble in

alcohol, ether, and oils
[7][9]

Applications in Research and Development
Undecanoic acid-d21 serves as a crucial tool in various research applications due to its

isotopic labeling. The primary applications include:

Internal Standard: It is widely used as an internal standard for the quantification of

endogenous undecanoic acid in biological samples using techniques like gas

chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry

(LC-MS).[5]

Metabolic Tracer: This deuterated compound can be used as a tracer to study the

metabolism of undecanoic acid and its incorporation into various lipid pathways in vivo and in

vitro.[2][5] The heavy isotope labeling allows for precise tracking of the molecule and its

metabolic products.[2]

The unlabeled form, undecanoic acid, is a naturally occurring medium-chain fatty acid with

known antifungal properties.[3][9][10] It has been shown to inhibit the production of certain

enzymes in fungi and interfere with their phospholipid biosynthesis.[3][5] Studies on

undecanoic acid's biological activity often utilize its deuterated form for accurate quantification

and metabolic profiling.[10][11]

General Experimental Protocol: Use as an Internal
Standard in Mass Spectrometry
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The following is a generalized methodology for the use of Undecanoic acid-d21 as an internal

standard for the quantification of undecanoic acid in a biological matrix (e.g., plasma, tissue

homogenate).

1. Preparation of Standard Solutions:

Prepare a stock solution of Undecanoic acid-d21 in a suitable organic solvent (e.g.,
methanol, acetonitrile).
Create a series of working standard solutions by diluting the stock solution.
Similarly, prepare a stock solution and a series of calibration standards of unlabeled
undecanoic acid.

2. Sample Preparation:

Thaw biological samples on ice.
To a known volume or weight of the sample, add a precise amount of the Undecanoic acid-
d21 internal standard working solution.
Perform a lipid extraction using a standard method such as a Folch or Bligh-Dyer extraction,
or a simple protein precipitation with a cold organic solvent.
Evaporate the organic solvent under a stream of nitrogen.
Reconstitute the dried extract in a suitable solvent for LC-MS or GC-MS analysis.

3. Chromatographic and Mass Spectrometric Analysis:

For LC-MS:
Inject the reconstituted sample onto a reverse-phase C18 column.
Use a gradient elution with mobile phases such as water with 0.1% formic acid and
acetonitrile with 0.1% formic acid.
Detect the parent and product ions for both undecanoic acid and Undecanoic acid-d21
using multiple reaction monitoring (MRM) in negative ion mode.
For GC-MS:
Derivatize the fatty acids to make them more volatile (e.g., using BSTFA to form trimethylsilyl
esters).
Inject the derivatized sample onto a suitable capillary column (e.g., DB-5ms).
Use a temperature gradient to separate the analytes.
Monitor characteristic ions for the derivatized forms of undecanoic acid and Undecanoic
acid-d21.
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4. Data Analysis:

Integrate the peak areas for both the analyte (undecanoic acid) and the internal standard
(Undecanoic acid-d21).
Calculate the peak area ratio of the analyte to the internal standard.
Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their known concentrations.
Determine the concentration of undecanoic acid in the biological samples by interpolating
their peak area ratios from the calibration curve.

Visualizations
Below are diagrams illustrating the structure and a typical experimental workflow for

Undecanoic acid-d21.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1453123?utm_src=pdf-body
https://www.benchchem.com/product/b1453123?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1453123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Generalized Workflow for Quantification using a Deuterated Internal Standard
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Caption: Workflow for quantitative analysis using an internal standard.
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Safety and Handling
While specific safety data for Undecanoic acid-d21 is not extensively detailed, the safety data

sheet (SDS) for unlabeled undecanoic acid indicates that it can cause skin and serious eye

irritation.[12][13] It may also cause respiratory irritation.[12] Standard laboratory safety

precautions should be taken when handling this compound, including the use of personal

protective equipment such as gloves, safety glasses, and a lab coat. It should be handled in a

well-ventilated area.[13]

Storage: Undecanoic acid-d21 is typically stored at room temperature and is stable for more

than 5 years under these conditions.[6] Some suppliers recommend storage at -20°C. Always

refer to the supplier's instructions for optimal storage conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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